Cas no 1416339-43-9 (5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one)

• Product Name: 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• CAS No: 1416339-43-9
• MF: C₁₃H₁₃N₅O
• MW: 255.275221586227
• CID: 5059181
• Update Time: 2025-06-25

5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 5-Amino-1-(4-ethyl-phenyl)-1,5-dihydro-pyrazolo[3,4-d]pyrimidin-4-one

• Inchi： 1S/C13H13N5O/c1-2-9-3-5-10(6-4-9)18-12-11(7-16-18)13(19)17(14)8-15-12/h3-8H,2,14H2,1H3
• InChI Key： HXLXVGLIOSAQEC-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1N)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 377
• XLogP3: 1.2
• Topological Polar Surface Area: 76.5

Additional information on 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

Introduction to 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one (CAS No. 1416339-43-9)

5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyrimidine class, which is known for its broad spectrum of pharmacological applications, including antiviral, anticancer, and anti-inflammatory effects. The molecular structure of this compound incorporates both pyrazole and pyrimidine rings, fused together in a way that enhances its binding affinity to various biological targets.

The CAS number 1416339-43-9 uniquely identifies this chemical entity in scientific literature and databases, facilitating accurate referencing and research continuity. The presence of an amino group at the 5-position and a 4-ethylphenyl substituent at the 1-position of the pyrazolopyrimidine core contributes to the compound's distinct chemical profile. This arrangement not only influences its solubility and stability but also plays a crucial role in determining its interaction with biological molecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one with greater precision. Molecular docking studies have revealed that this compound can effectively bind to enzymes and receptors involved in critical metabolic pathways. For instance, preliminary findings suggest that it may inhibit the activity of Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. This potential mechanism of action aligns with the growing interest in JAK inhibitors as therapeutic agents.

The pyrazolopyrimidine scaffold has been extensively studied for its ability to modulate biological processes at the molecular level. Researchers have explored derivatives of this scaffold for their antimicrobial and antitumor properties. In particular, the ethylphenyl group in 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is believed to enhance the compound's ability to penetrate cell membranes, thereby improving its bioavailability. This feature is particularly important for drugs that require systemic delivery.

In vitro experiments have demonstrated that this compound exhibits promising cytotoxic effects against certain cancer cell lines. The exact mechanism behind this activity remains under investigation, but it is thought to involve inhibition of DNA replication and induction of apoptosis. These findings have prompted further exploration into its potential as a lead compound for developing novel anticancer therapies. Additionally, the compound's stability under various pH conditions makes it a candidate for oral administration, which could improve patient compliance compared to injectable formulations.

The synthesis of 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also minimize byproduct formation, making the synthesis more environmentally friendly.

One of the most exciting aspects of this compound is its potential in combination therapy. Preliminary data suggest that when used alongside other pharmacological agents, it may enhance therapeutic efficacy while reducing side effects. This concept is particularly relevant in oncology, where combination regimens are often necessary to overcome drug resistance. The ability of 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one to interact with multiple targets simultaneously makes it an attractive candidate for such strategies.

The development of new pharmaceuticals is often hindered by challenges related to drug delivery and formulation. However, the chemical properties of 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one offer opportunities to address these issues. For example, its solubility profile can be modified through prodrug strategies or by incorporating it into nanocarriers designed for targeted release. Such innovations could significantly improve therapeutic outcomes for patients.

As research continues to uncover new biological functions and pathways, compounds like 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one are likely to play an increasingly important role in drug discovery and development. The integration of high-throughput screening technologies with computational modeling has accelerated the identification of promising candidates for further investigation. This synergy between experimental and computational approaches has been instrumental in advancing our understanding of how small molecules interact with biological systems.

The future prospects for 5-Amino-1-(4-ethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one are bright, with ongoing studies focusing on optimizing its pharmacological properties and exploring new therapeutic applications. As more data becomes available, it is expected that this compound will emerge as a valuable tool in the fight against various diseases. Its unique structure and multifaceted biological activities make it a compelling subject for further research in medicinal chemistry.